Cas no 19553-02-7 (1-Piperazinecarboxylic acid, 4-(aminothioxomethyl)-, ethyl ester)

• Product Name: 1-Piperazinecarboxylic acid, 4-(aminothioxomethyl)-, ethyl ester
• CAS No: 19553-02-7
• MF: C₈H₁₅N₃O₂S
• MW: 217.288600206375
• CID: 855497
• Update Time: 2025-04-19

1-Piperazinecarboxylic acid, 4-(aminothioxomethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(aminothioxomethyl)-, ethyl ester
• ethyl 4-carbamothioylpiperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-(thiocarbamoyl)-, ethyl ester
• BRN 0179346
• Ethyl 4-(thiocarbamoyl)-1-piperazinecarboxylate
• 4-(Thiocarbamoyl)-1-piperazinecarboxylic acid ethyl ester
• 1-Piperazinecarboxylic acid, 4-(aminothioxomethyl)-, ethyl ester

• Inchi： 1S/C8H15N3O2S/c1-2-13-8(12)11-5-3-10(4-6-11)7(9)14/h2-6H2,1H3,(H2,9,14)
• InChI Key： SSNMQYMVJCCSHM-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(C(N)=S)CC1

Computed Properties

• Exact Mass: 217.08865
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.2

Experimental Properties

• PSA: 58.8